(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)acrylamide
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Description
(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C21H16N2O6 and its molecular weight is 392.367. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Complexes and derivatives of related chemical structures have been synthesized and characterized for potential applications in medical imaging, particularly in positron emission tomography (PET) for Alzheimer's disease, showcasing the versatility of such compounds in bioorganic and medicinal chemistry (Gao, Wang, & Zheng, 2018).
Potential Biological Activities
- Certain derivatives have been explored for their antimicrobial activities, highlighting the potential of these compounds in developing new antimicrobial agents against a variety of pathogens (Rajanarendar, Ramu, Reddy, & Shaik, 2008).
- Some compounds containing similar structural motifs have been investigated for their KCNQ2 opener activity, which is relevant in the context of neurological disorders by modulating potassium channels (Wu et al., 2004).
Material Science Applications
- In the field of material science, derivatives of benzo[d][1,3]dioxol-5-yl and acrylamide have been used to synthesize polymers with specific functionalities, indicating the broad applicability of these compounds beyond the pharmaceutical industry (Fleischmann, Cheng, Tabatabai, & Ritter, 2012).
properties
IUPAC Name |
(Z)-3-(1,3-benzodioxol-5-yl)-N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O6/c24-21(6-2-13-1-4-16-19(7-13)27-11-25-16)22-10-15-9-18(29-23-15)14-3-5-17-20(8-14)28-12-26-17/h1-9H,10-12H2,(H,22,24)/b6-2- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQGXHYVTFUZGOA-KXFIGUGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C=CC(=O)NCC3=NOC(=C3)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)/C=C\C(=O)NCC3=NOC(=C3)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.